Cas no 15568-46-4 (4-Pyrimidinamine,5-nitro-)

• Product Name: 4-Pyrimidinamine,5-nitro-
• CAS No: 15568-46-4
• MF: C₄H₄N₄O₂
• MW: 140.100159645081
• MDL: MFCD05738889
• CID: 121065
• PubChem ID: 12853555
• Update Time: 2025-04-18

4-Pyrimidinamine,5-nitro- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine,5-nitro-
• 4-Pyrimidinamine, 5-nitro- (9CI)
• 5-Nitro-4-pyrimidinamine
• 15568-46-4
• AKOS006339524
• SY267789
• 4-amino-5-nitropyrimidine
• (5-nitro-pyrimidin-4-yl)-amine
• MFCD05738889
• AKOS003368954
• 4-Pyrimidinamine,5-nitro-(9ci)
• 5-nitropyrimidin-4-amine
• CS-0447419
• SCHEMBL1437304
• DB-283957
• pyrimidine, 4-amino-5-nitro-
• 4-PYRIMIDINAMINE, 5-NITRO-
• AC-907/34115018

• MDL： MFCD05738889
• Inchi： 1S/C4H4N4O2/c5-4-3(8(9)10)1-6-2-7-4/h1-2H,(H2,5,6,7)
• InChI Key： IUPXWOAZKBCBLN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=CN=C1N)=O

Computed Properties

• Exact Mass: 140.03352
• Monoisotopic Mass: 140.03342538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• PSA: 94.94